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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of diphenyl adipate (CAS No. 3195-

37-7), a significant chemical intermediate in polymer science. The document details its

physicochemical properties, synthesis, and key applications, with a focus on its role as a

monomer in the production of high-performance polymers such as polyesters and polyamides.

Detailed experimental protocols for the synthesis of diphenyl adipate and its subsequent

polymerization are provided to enable practical application in a research and development

setting. This guide is intended to be a valuable resource for professionals in chemistry,

materials science, and related fields.

Introduction
Diphenyl adipate is a diester of adipic acid and phenol. It serves as a crucial building block in

the synthesis of various polymers. Its aromatic ester structure imparts desirable properties to

the resulting polymers, including enhanced thermal stability and specific mechanical

characteristics. The development of adipate esters is closely linked to the history of the plastics

industry and the ongoing search for advanced polymer additives.[1] While initially, phthalate-

based plasticizers were prevalent, concerns over their potential environmental and health risks

have led to the increased use of alternatives like adipate esters.[1]
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Physicochemical Properties
A summary of the key physicochemical properties of diphenyl adipate is presented in Table 1.

This data is essential for its handling, storage, and application in experimental settings.

Table 1: Physicochemical Properties of Diphenyl Adipate

Property Value Reference

CAS Number 3195-37-7 [2]

Molecular Formula C₁₈H₁₈O₄ [2]

Molecular Weight 298.33 g/mol [2]

Melting Point 105.5-106 °C

Boiling Point (Predicted) 444.5 ± 28.0 °C

Density (Predicted) 1.153 ± 0.06 g/cm³

Topological Polar Surface Area 52.6 Å² [2]

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 9 [2]

Appearance White crystalline solid (typical)

Solubility
Soluble in organic solvents

such as diphenyl ether.
[3]

Synthesis of Diphenyl Adipate
Diphenyl adipate can be synthesized via the direct esterification of adipic acid with phenol.

This reaction is typically catalyzed by a strong acid, and the removal of water is necessary to

drive the equilibrium towards the formation of the product.[1]

Experimental Protocol: Direct Esterification
Materials:
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Adipic acid

Phenol

p-Toluenesulfonic acid (catalyst)

Toluene

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Dean-Stark apparatus

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine adipic acid (1 equivalent), phenol (2.2 equivalents), and p-toluenesulfonic acid (0.05

equivalents) in toluene.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the esterification.

Cool the reaction mixture to room temperature.

Wash the organic layer sequentially with a 5% sodium bicarbonate solution and water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene under reduced pressure using a rotary

evaporator.
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The crude diphenyl adipate can be further purified by recrystallization from a suitable

solvent (e.g., ethanol/water mixture).

Applications in Polymer Synthesis
Diphenyl adipate is a versatile monomer used in the synthesis of various polymers, including

polyesters and polyamides. Its use in polymerization often involves transesterification or

polycondensation reactions.

Synthesis of Polyesters via Transesterification
Diphenyl adipate can undergo transesterification with various diols to form polyesters.[1] This

method is particularly useful as the phenol byproduct can be readily removed.

Experimental Protocol: Transesterification with 1,4-
Butanediol
Materials:

Diphenyl adipate

1,4-Butanediol

Zinc acetate (catalyst)

Nitrogen gas inlet

Vacuum source

Schlenk line or similar apparatus

Procedure:

In a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation

condenser, charge diphenyl adipate (1 equivalent), 1,4-butanediol (1.2 equivalents), and

zinc acetate (catalyst, e.g., 0.1 mol%).
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Heat the mixture under a gentle stream of nitrogen to a temperature of approximately 180-

200 °C to initiate the transesterification, during which phenol will begin to distill off.

After the majority of the phenol has been removed, gradually apply a vacuum to the system

while increasing the temperature to 220-240 °C to facilitate the removal of the remaining

phenol and drive the polymerization to completion.

Continue the reaction under high vacuum for several hours until the desired polymer

viscosity is achieved.

Cool the polymer to room temperature under a nitrogen atmosphere.

Synthesis of Polyamides via Polycondensation
The reaction of diphenyl adipate with diamines leads to the formation of polyamides, which

are known for their excellent mechanical properties and thermal stability.[1]

Experimental Protocol: Polycondensation with
Hexamethylenediamine
Materials:

Diphenyl adipate

Hexamethylenediamine

m-Cresol (solvent)

Nitrogen gas inlet

Procedure:

In a reaction vessel equipped with a mechanical stirrer and a nitrogen inlet, dissolve

diphenyl adipate (1 equivalent) in m-cresol.

Slowly add an equimolar amount of molten hexamethylenediamine to the solution with

vigorous stirring.
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Heat the reaction mixture to a temperature of approximately 180-200 °C under a nitrogen

atmosphere.

Phenol, a byproduct of the condensation reaction, will be formed. The reaction is driven to

completion by the removal of phenol.

After several hours of reaction, the resulting polyamide will precipitate from the solution.

Cool the mixture to room temperature, and isolate the polymer by filtration.

Wash the polymer with a suitable solvent (e.g., ethanol) to remove any residual solvent and

unreacted monomers.

Dry the polyamide product under vacuum.

Enzymatic Synthesis of Polyesters
Recent advancements in green chemistry have explored the use of enzymes, such as lipases,

to catalyze the synthesis of polyesters.[1] This approach offers milder reaction conditions and

can lead to polymers with high molecular weights.[3] Enzymatic polycondensation can be

carried out in bulk (solvent-free) or in a solvent like diphenyl ether.[3]

Experimental Protocol: Lipase-Catalyzed
Polycondensation
Materials:

Diphenyl adipate

1,6-Hexanediol

Immobilized Candida antarctica lipase B (e.g., Novozym 435)

Diphenyl ether (optional, as solvent)

Vacuum source

Procedure:
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Combine equimolar amounts of diphenyl adipate and 1,6-hexanediol in a reaction vessel.

Add the immobilized lipase (typically 5-10% by weight of the monomers).

For a solvent-based reaction, add diphenyl ether. For a bulk reaction, no solvent is added.

Heat the mixture to a moderate temperature (e.g., 80-100 °C) under a nitrogen atmosphere

for an initial oligomerization step (e.g., 2 hours).

After the initial phase, apply a vacuum to remove the phenol byproduct and drive the

polymerization forward.

Continue the reaction under vacuum for an extended period (e.g., 24-48 hours) until the

desired molecular weight is achieved.

Dissolve the polymer in a suitable solvent (e.g., chloroform) and separate the immobilized

enzyme by filtration for potential reuse.

Precipitate the polymer by adding a non-solvent (e.g., methanol) and collect the product by

filtration.

Dry the polyester product under vacuum.

Visualizations
The following diagrams illustrate the key chemical transformations discussed in this guide.
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Caption: Synthesis of Diphenyl Adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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